Cas no 4927-37-1 (5-phenyl-5-methyl hexanone-3)

• Product name: 5-phenyl-5-methyl hexanone-3
• CAS No: 4927-37-1
• MF: C₁₄H₂₀O
• MW: 204.30800
• CID: 932307
• PubChem ID: 20529857

5-phenyl-5-methyl hexanone-3 Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-5-methyl hexanone-3
• 5-PHENYL-5-METHYL-3-HEXANONE
• 2,5-Dimethyl-2-phenyl-4-hexanon
• DAMASCOL,4
• 2,5-Dimethyl-5-phenylhexan-3-one
• 4927-37-1
• DTXSID801318341
• SCHEMBL10975577

• Inchi： InChI=1S/C14H20O/c1-11(2)13(15)10-14(3,4)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
• InChI Key： ASWPPZVTWXWGFU-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)CC(C)(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 204.15100
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.57940